4-Amino-6-((5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-2-sulphophenyl)azo)-3-((2,5-disulphophenyl)azo)-5-hydroxynaphthalene-2,7-disulphonic acid

• CAS No.: 61433-40-7
• Molecular Formula: C25H17Cl2N9O16S5
• Molecular Weight: 930.7 g/mol
• IUPAC Name: 5-amino-3-[[5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-sulfophenyl]diazenyl]-6-[(2,5-disulfophenyl)diazenyl]-4-hydroxynaphthalene-2,7-disulfonic acid
• InChI: InChI=1S/C25H17Cl2N9O16S5/c26-23-30-24(27)32-25(31-23)29-10-1-3-14(54(41,42)43)12(7-10)33-36-21-17(57(50,51)52)6-9-5-16(56(47,48)49)20(19(28)18(9)22(21)37)35-34-13-8-11(53(38,39)40)2-4-15(13)55(44,45)46/h1-8,37H,28H2,(H,38,39,40)(H,41,42,43)(H,44,45,46)(H,47,48,49)(H,50,51,52)(H,29,30,31,32)
• InChI Key: ZLPVREGQSVXHNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC2=NC(=NC(=N2)Cl)Cl)N=NC3=C(C4=C(C(=C(C=C4C=C3S(=O)(=O)O)S(=O)(=O)O)N=NC5=C(C=CC(=C5)S(=O)(=O)O)S(=O)(=O)O)N)O)S(=O)(=O)O

Description

The compound 4-Amino-6-((5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-2-sulphophenyl)azo)-3-((2,5-disulphophenyl)azo)-5-hydroxynaphthalene-2,7-disulphonic acid is a polyfunctional aromatic molecule characterized by:

• Two azo groups (-N=N-) linking aromatic systems, enhancing conjugation and photochemical properties.
• Triazinyl moieties (1,3,5-triazine derivatives), which are electron-deficient and reactive toward nucleophiles, enabling covalent bonding in applications like dye fixation or metal coordination .
• Multiple sulfonic acid (-SO₃H) groups, conferring high water solubility and ionic character, making it suitable for aqueous-phase applications .
• Chlorine substituents on the triazine ring, which enhance electrophilicity and reactivity in substitution reactions .

This compound is structurally optimized for forming stable metal complexes (e.g., Cu(II), Ni(II)) due to its chelating azo and hydroxyl groups, as demonstrated in electrochemical studies . Its molecular formula is C₄₀H₂₃Cl₂N₁₅Na₆O₁₉S₆ (hexasodium salt), with a molecular weight of 1,418.93 g/mol .

Biological Activity

The compound 4-Amino-6-((5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-2-sulphophenyl)azo)-3-((2,5-disulphophenyl)azo)-5-hydroxynaphthalene-2,7-disulphonic acid, commonly referred to as Reactive Red 24 (C.I. Reactive Red 24), is a synthetic dye with notable biological activity. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

Reactive Red 24 is characterized by its complex structure, which includes multiple functional groups that contribute to its reactivity and biological interactions. The molecular formula is $C_{26}H_{17}ClN_7Na_3O_{10}S_3$ and it features triazine and naphthalene moieties that play critical roles in its biological activity.

Property	Value
Molecular Weight	676.00 g/mol
Solubility	Soluble in water
pH	Neutral (around 7)
Stability	Stable under acidic conditions

Antimicrobial Properties

Reactive Red 24 exhibits antimicrobial activity against various bacterial strains. Studies have shown that it can inhibit the growth of both Gram-positive and Gram-negative bacteria. The mechanism involves disruption of bacterial cell membranes and interference with metabolic processes.

Cytotoxicity

Research indicates that Reactive Red 24 has cytotoxic effects on mammalian cells. In vitro studies have demonstrated that exposure to the dye can lead to apoptosis in cancer cell lines. The cytotoxicity is attributed to oxidative stress and the generation of reactive oxygen species (ROS), which damage cellular components.

Genotoxicity

Genotoxic effects of Reactive Red 24 have been evaluated using various assays. The dye has been shown to induce DNA damage in human lymphocytes and other cell types. This genotoxic potential raises concerns regarding its safety for use in consumer products.

The biological activity of Reactive Red 24 can be attributed to several mechanisms:

• Oxidative Stress : The dye generates ROS that can damage lipids, proteins, and DNA.
• Membrane Disruption : It interacts with cellular membranes, leading to increased permeability and cell lysis.
• Enzyme Inhibition : Reactive Red 24 may inhibit key metabolic enzymes, disrupting cellular metabolism.

Study 1: Antimicrobial Efficacy

A study published in the Journal of Applied Microbiology evaluated the antimicrobial efficacy of Reactive Red 24 against Escherichia coli and Staphylococcus aureus. Results indicated a significant reduction in bacterial viability at concentrations above 100 mg/L, suggesting potential applications in antimicrobial coatings.

Study 2: Cytotoxic Effects on Cancer Cells

Research conducted at a prominent university explored the cytotoxic effects of Reactive Red 24 on breast cancer cell lines (MCF-7). The study found that treatment with the dye resulted in a dose-dependent increase in apoptosis markers, indicating its potential as a chemotherapeutic agent.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications	References
4-Amino-6-((5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-2-sulphophenyl)azo)-3-((2,5-disulphophenyl)azo)-5-hydroxynaphthalene-2,7-disulphonic acid	C₄₀H₂₃Cl₂N₁₅Na₆O₁₉S₆	1,418.93	Two azo groups, triazinyl-Cl, three -SO₃H, hydroxyl	Metal complexation, electrochemical studies
5-[(4-Amino-6-Chloro-1,3,5-Triazin-2-Yl)Amino]-4-Hydroxy-3-[(2-Sulphophenyl)Azo]Naphthalene-2,7-Disulphonic Acid	C₁₉H₁₄ClN₇O₁₀S₃	639.94 (free acid)	Single azo group, triazinyl-Cl, two -SO₃H, hydroxyl	Limited commercial availability; potential dye intermediate
7-[[4-Chloro-6-[(4-Sulphophenyl)Amino]-1,3,5-Triazin-2-Yl]Methylamino]-4-Hydroxy-3-[(4-Methoxy-2-Sulphophenyl)Azo]Naphthalene-2-Sulphonic Acid	C₂₇H₂₂ClN₇O₁₁S₃	752.14	Methoxy (-OCH₃), methylamino-triazinyl, two -SO₃H	Textile dyes (enhanced lightfastness due to methoxy group)
5-(4,6-Dichloro-[1,3,5]triazin-2-ylamino)-4-hydroxy-3-(2-sulfo-phenylazo)-naphthalene-2,7-d (from )	Not fully specified	~750 (estimated)	Dichloro-triazinyl, single azo, two -SO₃H	Intermediate in reactive dye synthesis

Research Findings

• Electrochemical Behavior: The primary compound forms stable complexes with transition metals (Cu(II), Ni(II)) due to its azo and hydroxyl groups, showing redox potentials between -0.25 V to +0.45 V (vs. Ag/AgCl) . Analogs lacking dual azo groups exhibit weaker metal-binding capacity.
• Thermal Stability : Derivatives with chlorine on the triazine ring (e.g., main compound) demonstrate higher thermal stability (>300°C) compared to methoxy-substituted variants (~250°C) .
• Simpler analogs like metsulfuron methyl ester () dominate industrial applications as herbicides .